Cas no 13598-65-7 (Ammonium perrhenate(VII))

• Product Name: Ammonium perrhenate(VII)
• CAS No: 13598-65-7
• MF: H₄NO₄Re
• MW: 268.243061065674
• MDL: MFCD00012377
• CID: 49358
• PubChem ID: 24852237
• Update Time: 2025-10-12

Ammonium perrhenate(VII) Chemical and Physical Properties

Names and Identifiers

• Ammonium perrhenate(VII)
• Ammonium perrhenate
• azanium,oxido(trioxo)rhenium
• Metaperrhenic acid ammonium salt
• Metaperrhenic acid ammonium salt Rhenium
• Metaperrhenic acid ammonium salt,Rhenium standard
• Ml Re in water
• RheniuM standard solution
• RheniuM standard solution, for AAS, 1 Mg
• Ammoniumperrhenate ((NH4)ReO4) (6CI,7CI)
• Perrhenic acid (HReO4), ammonium salt (8CI)
• Rhenate (ReO41-), ammonium, (T-4)- (9CI)
• Ammoniumperrhenate(1-)
• Ammonium rhenate (NH4ReO4)
• Ammonium rhenium oxide (NH4ReO4)
• Ammonium rhenium tetraoxide
• Ammonium tetraoxorhenate(1-)
• Ammoniumperrhenat
• Ammonium rhenium oxide
• Ammonium metaperrhenate
• (99.999%-RE) PURATREM
• AMMONIUM PERRHENATE, 99+%
• Ammonium perrhenate/ 99.9%
• tulsimer
• AKOS015833636
• NH4ReO4
• MFCD00012377
• Ammonium perrhenate (99%-Re)
• EC 237-075-6
• Rhenate (ReO41-), ammonium, (T-4)-
• EINECS 237-075-6
• azanium;oxido(trioxo)rhenium
• Q778163
• 13598-65-7
• Rhenate (ReO41-), ammonium, (beta-4)-
• Rhenate (ReO41-), ammonium (1:1), (T-4)-
• Ammonium tetraoxorhenate (VII)

• MDL： MFCD00012377
• Inchi： 1S/H3N.4O.Re/h1H3;;;;;/q;;;;-1;/p+1
• InChI Key： HOJYZCWLNWENHS-UHFFFAOYSA-O
• SMILES： [Re](=O)(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 268.97000
• Monoisotopic Mass: 268.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.3A^2

Experimental Properties

• Color/Form: White flake crystals [1]
• Density: 3.97 g/mL at 25 °C(lit.)
• Melting Point: decomposition
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: miscible
• PSA: 74.68000
• LogP: -0.20930
• Solubility: Slightly soluble in cold water, soluble in hot water. [3]

Ammonium perrhenate(VII) Security Information

• Hazardous Material transportation number：UN 1479 5.1/PG 2
• WGK Germany：1
• Hazard Category Code： 8-36/37/38
• Safety Instruction： S17-S26-S36-S24/25
• RTECS：VI0710000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R36/37/38; R8
• Packing Group：II
• Safety Term：5.1
• Storage Condition：Keep away from high temperatures, sparks and flames. Do not store near flammable materials. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ammonium perrhenate(VII)

Introduction to Ammonium perrhenate(VII) and Its Significance in Modern Chemical Research

Ammonium perrhenate(VII), with the chemical formula NH₄[ReO₄] and a CAS number of 13598-65-7, is a compound of significant interest in the field of inorganic chemistry and materials science. This coordination salt has garnered attention due to its unique structural properties and its potential applications in various scientific domains, including catalysis, luminescence, and environmental remediation. The compound's stability under extreme conditions and its ability to form highly symmetric complexes make it a valuable reagent in both academic research and industrial processes.

The synthesis of Ammonium perrhenate(VII) typically involves the reaction of rhenium trioxide (ReO₃) with a strong oxidizing agent in the presence of an ammonium salt. The precise stoichiometry and reaction conditions are critical to achieving high purity and yield, which are essential for subsequent applications. Recent advancements in synthetic methodologies have improved the efficiency of this process, allowing for larger-scale production and easier handling in laboratory settings.

One of the most compelling aspects of Ammonium perrhenate(VII) is its role as a precursor for more complex rhenium-based compounds. These derivatives exhibit fascinating electronic and optical properties, making them candidates for use in advanced technological applications. For instance, rhenium complexes have been explored as potential catalysts in organic transformations, where their ability to stabilize reactive intermediates can lead to more efficient synthetic routes.

In the realm of materials science, Ammonium perrhenate(VII) has been investigated for its potential use in the development of luminescent materials. Rhenium-based phosphors can emit light across a wide spectrum, which is advantageous for applications such as OLEDs (organic light-emitting diodes) and sensors. The high thermal stability of these compounds ensures that they can operate reliably under demanding conditions, further enhancing their utility.

Environmental science has also seen contributions from Ammonium perrhenate(VII). Rhenium compounds are known for their ability to participate in redox reactions, which can be leveraged in the treatment of contaminated water sources. By facilitating the degradation of organic pollutants, these compounds offer a promising avenue for environmental remediation efforts.

The latest research on Ammonium perrhenate(VII) has focused on its applications in nanotechnology. By incorporating this compound into nanoscale structures, scientists have been able to create materials with tailored properties for specific applications. For example, rhenium-doped quantum dots have shown promise in biological imaging due to their bright fluorescence and stability.

The versatility of Ammonium perrhenate(VII) extends to its use as a ligand in coordination chemistry. By serving as a bridging ligand, it can help form multinuclear complexes that exhibit unique magnetic and electronic properties. These complexes are of great interest to researchers studying magnetism and electron transfer processes.

The future prospects for Ammonium perrhenate(VII) are bright, with ongoing studies exploring new synthetic routes and applications. As our understanding of its properties grows, so too does its potential impact across multiple scientific disciplines. Whether used as a catalyst, a luminescent agent, or an environmental remediation tool, this compound continues to play a pivotal role in advancing chemical research.